Cas no 2137050-95-2 (2-(1s,3r)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid)

• Product Name: 2-(1s,3r)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid
• CAS No: 2137050-95-2
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6039968
• PubChem ID: 165474276
• Update Time: 2025-06-12

2-(1s,3r)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1s,3r)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid
• 2137050-95-2
• EN300-1129373
• 2-[(1s,3r)-3-fluoro-1-(3-methoxyphenyl)cyclobutyl]acetic acid

• Inchi： 1S/C13H15FO3/c1-17-11-4-2-3-9(5-11)13(8-12(15)16)6-10(14)7-13/h2-5,10H,6-8H2,1H3,(H,15,16)
• InChI Key： WMONCFMPLZSCKV-UHFFFAOYSA-N
• SMILES： FC1CC(C2C=CC=C(C=2)OC)(CC(=O)O)C1

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(1s,3r)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid

Introduction to 2-(1S,3R)-3-Fluoro-1-(3-Methoxyphenyl)cyclobutylacetic Acid (CAS No. 2137050-95-2)

2-(1S,3R)-3-Fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid, identified by its CAS number 2137050-95-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a cyclobutyl scaffold, which is often employed in the design of bioactive molecules due to its rigid structure and potential for favorable pharmacokinetic properties. The presence of a fluoro substituent at the 3-position and a methoxyphenyl group at the 1-position introduces unique electronic and steric effects, making this compound a promising candidate for further investigation.

The fluoro group is a well-documented modulator of molecular properties, including metabolic stability, lipophilicity, and binding affinity. In drug development, fluorine atoms are frequently incorporated into molecules to enhance their pharmacological activity. For instance, the fluorine atom in 2-(1S,3R)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid may contribute to increased binding interactions with biological targets, thereby improving the compound's efficacy. Additionally, the methoxyphenyl moiety can influence the compound's solubility and permeability across biological membranes, which are critical factors in drug absorption and distribution.

The stereochemistry of 2-(1S,3R)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid, specifically the (1S,3R) configuration, is another key aspect that warrants attention. Chirality plays a crucial role in pharmaceuticals, as enantiomers of a molecule can exhibit vastly different biological activities. The precise stereochemical arrangement in this compound ensures optimal interactions with biological receptors and enzymes, which is essential for achieving the desired therapeutic effects.

In recent years, there has been growing interest in cyclobutane derivatives as pharmacophores due to their ability to mimic natural amino acid structures and their potential to interact with biological targets in unique ways. The cyclobutyl ring in 2-(1S,3R)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid provides a rigid framework that can enhance binding affinity and reduce conformational flexibility. This rigidity is particularly valuable in drug design, as it can lead to more stable and potent enzyme or receptor inhibitors.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the fluoro group, methoxyphenyl moiety, and chiral cyclobutyl scaffold suggests that 2-(1S,3R)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid could be a versatile building block for further derivatization. Researchers have been exploring such compounds for their potential in treating various diseases, including inflammatory disorders, neurological conditions, and cancer.

Recent studies have highlighted the importance of fluorinated cycloalkanes in medicinal chemistry. For example, fluorinated cyclobutanes have been shown to exhibit improved metabolic stability compared to their non-fluorinated counterparts. This property is particularly valuable in drug development, as it can extend the half-life of a drug within the body and reduce the frequency of dosing. The presence of the fluoro group in 2-(1S,3R)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid may contribute to such stability enhancements.

The methoxyphenyl group also contributes to the compound's complexity and potential biological activity. Phenolic derivatives are well-known for their various pharmacological properties, including antioxidant and anti-inflammatory effects. The methoxy substitution at the para position of the phenyl ring can further modulate these properties by influencing electronic distribution and steric hindrance. This makes 2-(1S,3R)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid an intriguing candidate for further exploration in drug discovery.

In conclusion,2-(1S,3R)-3-fluoro-1-(3-methoxyphenyl)cyclobutylacetic acid (CAS No. 2137050-95-2) represents a promising compound with unique structural features that make it suitable for various pharmaceutical applications. Its combination of stereochemistry,fluoro substitution,methoxyphenyl moiety,and cyclobutyl scaffold positions it as a valuable asset in medicinal chemistry research. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in the development of new therapeutic agents designed to address unmet medical needs.